Cas no 2228083-67-6 (3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol)

• Product Name: 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol
• CAS No: 2228083-67-6
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 6518779
• PubChem ID: 165659455
• Update Time: 2025-08-03

3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol
• 3-[(1-benzylpyrrolidin-2-yl)methyl]azetidin-3-ol
• 2228083-67-6
• EN300-1864838

• Inchi： 1S/C15H22N2O/c18-15(11-16-12-15)9-14-7-4-8-17(14)10-13-5-2-1-3-6-13/h1-3,5-6,14,16,18H,4,7-12H2
• InChI Key： MHABBTWXHWYAJQ-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CC1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol

Introduction to 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol (CAS No: 2228083-67-6)

3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228083-67-6, has garnered attention due to its structural features and its perceived utility in the development of novel therapeutic agents. The molecular framework of this compound incorporates a benzyl-substituted pyrrolidine moiety linked to an azetidine ring, which is further functionalized with a hydroxymethyl group at the 3-position. Such structural motifs are often explored in medicinal chemistry for their ability to modulate biological pathways and interact with target proteins.

The 1-benzylpyrrolidin-2-yl moiety is particularly noteworthy, as benzyl groups are frequently employed in drug design to enhance solubility, metabolic stability, and binding affinity. The pyrrolidine ring itself is a common scaffold in pharmacologically active molecules, contributing to the compound's potential for biological activity. The azetidine ring, a six-membered heterocycle with two nitrogen atoms, adds another layer of complexity and may influence the compound's pharmacokinetic properties. The presence of a hydroxymethyl group at the 3-position of the azetidine ring suggests possible sites for further chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol and biological targets. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and neurological disorders. For instance, the benzylpyrrolidine scaffold has been associated with compounds that modulate GABAergic systems, which are relevant in the treatment of anxiety and epilepsy. The azetidine ring, while less explored than its five-membered counterpart (piperidine), has shown promise in certain pharmacological contexts due to its ability to mimic natural amino acid structures.

The hydroxymethyl group in 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol (CAS No: 2228083-67-6) provides a versatile site for further derivatization, allowing chemists to explore different functional groups that could enhance binding affinity or metabolic stability. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization often involves modifying key functional groups to improve overall drug-like properties. The compound's potential as a building block for more complex molecules has made it a subject of interest for academic researchers and pharmaceutical companies alike.

In the context of current research trends, 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol aligns with the growing interest in heterocyclic compounds as pharmacophores. Heterocycles are ubiquitous in bioactive natural products and synthetic drugs, owing to their ability to provide diverse chemical scaffolds with unique electronic and steric properties. The integration of nitrogen atoms into aromatic or aliphatic rings can significantly alter the electronic distribution, influencing reactivity and binding interactions. This characteristic makes heterocyclic compounds like 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol valuable candidates for drug development.

Moreover, the compound's structural features suggest potential applications in areas beyond traditional small-molecule drug discovery. For example, its molecular architecture could be adapted for use as a chiral building block in stereochemical studies or as a precursor for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic profiles. The growing emphasis on precision medicine has also highlighted the importance of structurally diverse compounds that can target specific disease mechanisms at a molecular level.

The synthesis of 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol (CAS No: 2228083-67-6) presents both challenges and opportunities for synthetic chemists. The construction of the azetidine ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, introducing the benzylpyrrolidine moiety necessitates multi-step synthetic routes that may involve protecting group strategies and transition metal-catalyzed reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one efficiently.

Evaluation of 3-(1-benzylpyrrolidin-2-yl)methylazetidin-3-ol in preclinical models has revealed promising preliminary data regarding its biological activity. Early studies have suggested that this compound may exhibit moderate affinity for certain neurotransmitter receptors, making it a candidate for further investigation in neurological disorders. Furthermore, its structural similarity to known bioactive molecules allows for comparative studies that can provide insights into structure-function relationships within this class of compounds. Such information is crucial for guiding future synthetic efforts and optimizing lead candidates for clinical development.

The future prospects for 3-(1-benzylpyrrolidin-2-yli)methylazetidin - 3 - ol (CAS No: 2228083676) are bright, given its versatile structural framework and potential biological relevance. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will remain valuable tools for drug discovery teams seeking innovative solutions to complex medical challenges. Collaborative efforts between synthetic chemists, biochemists, and biologists will be essential in fully realizing the therapeutic potential of such molecules.